molecular formula C15H14BrNO3 B8501806 [3-Bromo-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid CAS No. 62380-66-9

[3-Bromo-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid

Cat. No.: B8501806
CAS No.: 62380-66-9
M. Wt: 336.18 g/mol
InChI Key: VILPLZMONPLHCL-UHFFFAOYSA-N
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Description

[3-Bromo-1-methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetic acid is a useful research compound. Its molecular formula is C15H14BrNO3 and its molecular weight is 336.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

62380-66-9

Molecular Formula

C15H14BrNO3

Molecular Weight

336.18 g/mol

IUPAC Name

2-[3-bromo-1-methyl-5-(4-methylbenzoyl)pyrrol-2-yl]acetic acid

InChI

InChI=1S/C15H14BrNO3/c1-9-3-5-10(6-4-9)15(20)13-7-11(16)12(17(13)2)8-14(18)19/h3-7H,8H2,1-2H3,(H,18,19)

InChI Key

VILPLZMONPLHCL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(=O)C2=CC(=C(N2C)CC(=O)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2.0g. (0.0078 moles) of 1-methyl- 5-(p-toluoyl)pyrrole-2-acetic acid in 40 ml. of glacial acetic acid is added dropwise a solution of 1.2g (0.0078 moles) of bromine in 3 ml. of glacial acetic acid. The mixture is stirred at room temperature for two hours, after which it is poured into 300 ml. of water, and the solid which forms is filtered off. Recrystallization from ether-hexane yields 3-bromo-1-methyl-5-(p-toluoyl) pyrrole-2-acetic acid as a white solid; m.p. 162°-164° C.
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0.0078 mol
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1.2 g
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